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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B1429331 Get Quote

Introduction

Thiamethoxam-d3 is the deuterated form of Thiamethoxam, a second-generation

neonicotinoid insecticide.[1] Due to its isotopic labeling, Thiamethoxam-d3 serves as an ideal

internal standard for the accurate quantification of Thiamethoxam in various matrices using

mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its use helps to correct for

variations in sample preparation and instrument response, ensuring the reliability of analytical

data.[2] This protocol provides a detailed procedure for the preparation of a Thiamethoxam-d3
stock solution for research and drug development applications.

Quantitative Data Summary
A summary of the key chemical and physical properties of Thiamethoxam-d3 is presented in

the table below for easy reference.
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Property Value Reference

Chemical Formula C₈H₇D₃ClN₅O₃S [1][3][4]

Molecular Weight 294.73 g/mol [3][5][6]

CAS Number 1294048-82-0 [1][3][4]

Appearance Solid [1]

Purity
≥98.0% (HPLC), ≥99%

deuterated forms (d₁-d₃)
[1][4]

Solubility
Slightly soluble in Chloroform

and Methanol.
[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Experimental Protocol: Thiamethoxam-d3 Stock
Solution Preparation
This protocol outlines the procedure for preparing a 1 mg/mL stock solution of Thiamethoxam-
d3.

1. Safety Precautions

Hazard Profile: Thiamethoxam-d3 is a flammable solid, harmful if swallowed, and is

suspected of damaging fertility or the unborn child. It is also very toxic to aquatic life with

long-lasting effects.[4][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling Thiamethoxam-
d3 and its solutions.

Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust. Avoid contact with skin and eyes.
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Disposal: Dispose of all waste materials according to institutional and local environmental

regulations.

2. Materials and Equipment

Thiamethoxam-d3 solid (analytical standard)

High-purity solvent (e.g., Methanol, HPLC grade or higher)

Analytical balance (readable to at least 0.01 mg)

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Micropipettes and sterile tips

Vortex mixer

Amber glass vials with screw caps for storage

Spatula

Weighing paper or boat

3. Step-by-Step Procedure

3.1. Calculation of Mass

To prepare a 1 mg/mL stock solution, the required mass of Thiamethoxam-d3 will depend on

the desired final volume.

Formula: Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)

Example for 1 mL: Mass = 1 mg/mL x 1 mL = 1 mg

Example for 5 mL: Mass = 1 mg/mL x 5 mL = 5 mg

3.2. Weighing the Compound
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Place a clean, dry weighing boat or paper on the analytical balance and tare the balance to

zero.

Carefully weigh the calculated amount of Thiamethoxam-d3 solid onto the weighing boat.

Record the exact mass.

3.3. Dissolution

Carefully transfer the weighed Thiamethoxam-d3 solid into a clean, dry volumetric flask of

the appropriate size.

Add a small amount of the chosen solvent (e.g., Methanol) to the flask, approximately half of

the final volume.

Gently swirl the flask or use a vortex mixer to ensure the solid is completely dissolved.

Once dissolved, add the solvent to the flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

3.4. Aliquoting and Storage

Transfer the prepared stock solution into amber glass vials to protect it from light.

Label each vial clearly with the compound name (Thiamethoxam-d3), concentration (1

mg/mL), solvent used, preparation date, and your initials.

Store the vials upright in a freezer at -20°C for long-term storage.[1] For unlabeled

Thiamethoxam, stock solutions are stable for up to 6 months at -80°C or 1 month at -20°C

when protected from light.[8]

Workflow Diagram
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Workflow for Thiamethoxam-d3 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a Thiamethoxam-d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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